2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C21H21N3O3S/c25-19(22-15-7-2-1-3-8-15)14-28-20-17-10-4-5-11-18(17)24(21(26)23-20)13-16-9-6-12-27-16/h1-3,6-9,12H,4-5,10-11,13-14H2,(H,22,25)
• InChI Key: GFHMEOULBZNIHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CC3=CC=CO3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 899954-71-3

Description

The compound is a complex organic molecule that contains several functional groups and structural features, including a furan ring, a hexahydroquinazolin ring, a thio group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan ring is a five-membered ring with four carbon atoms and one oxygen atom. The hexahydroquinazolin ring is a bicyclic structure with a six-membered ring fused to a five-membered ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive sites. For example, the furan ring could undergo electrophilic aromatic substitution, while the amide group could participate in nucleophilic acyl substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar amide group could make it somewhat soluble in water, while the presence of multiple rings could increase its molecular weight.

Scientific Research Applications

Synthesis and Biological Activities

• Anticonvulsant Activities

  A study by Kohn et al. (1993) elaborated on the synthesis of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, revealing their significant anticonvulsant properties. Specifically, compounds with the furan moiety exhibited excellent protection against seizures induced in mice, demonstrating the potential of structural modifications at key sites to enhance biological activity (Kohn et al., 1993).

• Antituberculosis Activity

  Bai et al. (2011) reported the synthesis and in vitro anti-tuberculosis activity of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives. This highlights the compound's potential in contributing to the development of new antituberculosis agents (Bai et al., 2011).

• Anti-inflammatory and Analgesic Activities

  The design and synthesis of quinazolinyl acetamides, including compounds with furan moieties, have been associated with analgesic and anti-inflammatory activities, as shown by Alagarsamy et al. (2015). This study indicates the therapeutic potential of these compounds in managing pain and inflammation (Alagarsamy et al., 2015).

• Anticancer Activity

  Horishny et al. (2021) synthesized 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and evaluated their anticancer activity. Some derivatives showed potent and selective cytotoxic effects against leukemia cell lines, demonstrating the compound's relevance in cancer research (Horishny et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for this compound could involve further studies to better understand its properties and potential applications. For example, it could be studied for its potential use as a drug or a chemical intermediate.